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Chemical Identification and Physical Properties

Tricyclamol chloride is a quaternary ammonium salt with anticholinergic properties, closely related to the

pharmaceutical agent Procyclidine. [1] [2] The following table summarizes its core chemical identification

data:

Property Type Specification

Systematic Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-

ol;chloride [3]

CAS Registry Number 3818-88-0 [3] [4] [5]

Other Identifiers EINECS 223-311-5; Procyclidine (base form synonym) [3] [1] [4]

Molecular Formula C₂₀H₃₂ClNO [3] [4]

Average Molecular
Weight

337.93 g/mol [3] [5]

Canonical SMILES C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)O.[Cl-] [3]
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Property Type Specification

Related Pharmaceutical Procyclidine (CAS 77-37-2), which shares the same base structure. [1] [2]

Physical Properties and Characterization: The compound has a melting point of 226-227 °C (decomp).

[5] Its exact mass is 338.22500, with a calculated LogP of 4.84580, indicating relatively high lipophilicity.

[3] [4] It functions as both a hydrogen bond acceptor (count: 2) and donor (count: 1). [3]

Pharmacological Profile and Mechanism of Action

Tricyclamol chloride, known in its pharmaceutical context as Procyclidine, is a centrally-acting muscarinic

receptor antagonist. [1] [2] Its mechanism is primarily attributed to the blockade of central cholinergic

receptors, which helps rebalance cholinergic and dopaminergic neurotransmission in the basal ganglia. [2]

This is the basis for its use in managing parkinsonian symptoms and drug-induced extrapyramidal side

effects. [2] Research has also revealed that it possesses properties of an N-methyl-D-aspartate (NMDA)

receptor antagonist, which may contribute to its neuroprotective effects, particularly in models of nerve

agent intoxication. [1]

The following diagram illustrates the dual mechanism of action of Tricyclamol Chloride (Procyclidine) in

the central nervous system, which underlies its therapeutic and research applications:
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Research and Clinical Applications

Primary Indications and Uses in Research

The research applications of Tricyclamol chloride (Procyclidine) are primarily derived from its

anticholinergic and anti-NMDA properties. The table below outlines its key research uses:

Application Area Model/Context Proposed Mechanism of Action

Parkinson's
Disease

Study of drug-induced parkinsonism

and extrapyramidal symptoms. [1]
[2]

Blockade of central muscarinic receptors,

restoring dopamine-acetylcholine balance
in basal ganglia. [2]
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Application Area Model/Context Proposed Mechanism of Action

Neuroprotection Soman (nerve agent)-induced
epilepsy and brain damage. [1]

Combined muscarinic and NMDA receptor
antagonism, protecting neuronal integrity.

[1]

Psychiatric
Disorders

Investigation of disorders with

underlying cholinergic-glutamatergic
imbalances. [1]

Dual phamacology targeting both

muscarinic and NMDA pathways. [1]

Detailed Experimental Protocol for Neuroprotection Studies

One key area of research involves its efficacy against chemical nerve agent toxicity. The following is a

summary of a representative in vivo experimental protocol:

Objective: To evaluate the protective efficacy of Procyclidine (Tricyclamol) against Soman-induced
seizures and brain damage. [1]

Animal Models: Male Sprague-Dawley rats and Dunkin-Hartley male guinea pigs. [1]
Dosing and Administration: Procyclidine is administered via subcutaneous injection at doses

ranging from 0.3 to 6.0 mg/kg. [1] It is often studied in combination with other antidotes, such as the
acetylcholinesterase reactivator physostigmine (PhS). [1]

Key Outcome Measures:
Seizure Protection: Ability to prevent or mitigate Soman-induced convulsions. [1]

Survival Rate: Increased protection in a dose-dependent manner. [1]
Neuropathology: Assessment of brain damage in regions like the hippocampus, cortex,

amygdala, and thalamus. [1]
Results: The study found that Procyclidine provided dose-dependent protection, increasing survival

by 1.92 to 5.07-fold in rats and 3.00 to 4.70-fold in guinea pigs. It also protected the neurological
integrity of the brain and prevented Soman-induced severe brain damage. [1]

Safety and Handling Information

Toxicity Data: The related base compound, Procyclidine, has a reported LD₅₀ of 60 mg/kg
(intravenous) in mice. [2]
Regulatory Notes: It is important to note that this product is a controlled substance in some

territories and is sold with the explicit disclaimer "For research use only. We do not sell to patients."
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[1] Furthermore, some suppliers indicate that the sale of the product may be prohibited due to patent

laws. [5]
Handling: Standard safe laboratory practices should be followed when handling this compound. The

melting point is accompanied by decomposition, which should be considered during thermal analysis.
[5]

Additional Information

The compound is available from various chemical suppliers specializing in research chemicals and active

pharmaceutical ingredients (APIs). [3] [6] Prices are typically available upon inquiry, and purities of 98.0%

are offered. [6] The Harmonized System (HS) code for customs is 2933990090, categorized under

"heterocyclic compounds with nitrogen hetero-atom(s) only." [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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